Cas no 17078-72-7 (Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-)
17078-72-7 structure
Product Name:Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
CAS No:17078-72-7
MF:C13H13NO3S
MW:263.312222242355
CID:1353286
PubChem ID:516667
Update Time:2025-04-20
Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
- 4-((4-methoxyphenyl)sulfonyl)aniline
- DTXSID70877165
- 17078-72-7
- SCHEMBL10923791
- 4-(4-methoxyphenyl)sulfonylaniline
- CHEMBL143754
- YYLYFXLKPZKSKS-UHFFFAOYSA-N
- 4-(4-Methoxy-benzenesulfonyl)-phenylamine
-
- Inchi: 1S/C13H13NO3S/c1-17-11-4-8-13(9-5-11)18(15,16)12-6-2-10(14)3-7-12/h2-9H,14H2,1H3
- InChI Key: YYLYFXLKPZKSKS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 263.06169
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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